Cas no 62236-39-9 (1H-Indole, 3-(3-fluorophenyl)-2,3-dihydro-)

• Product Name: 1H-Indole, 3-(3-fluorophenyl)-2,3-dihydro-
• CAS No: 62236-39-9
• MF: C₁₄H₁₂FN
• MW: 213.250186920166
• CID: 453088
• PubChem ID: 22904059
• Update Time: 2025-04-19

1H-Indole, 3-(3-fluorophenyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-(3-fluorophenyl)-2,3-dihydro-
• 3-(3-fluorophenyl)-2,3-dihydro-1H-indole
• DTXSID70628831
• SCHEMBL8543734
• 62236-39-9

• Inchi： 1S/C14H12FN/c15-11-5-3-4-10(8-11)13-9-16-14-7-2-1-6-12(13)14/h1-8,13,16H,9H2
• InChI Key： PGRYKPYJMQHMFU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C2C=CC=CC=2NC1

Computed Properties

• Exact Mass: 213.09546
• Monoisotopic Mass: 213.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03